N-Methyl-2-nitroaniline

Specification

• CAS No.: 612-28-2
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: N-methyl-2-nitroaniline
• Standard InChI: InChI=1S/C7H8N2O2/c1-8-6-4-2-3-5-7(6)9(10)11/h2-5,8H,1H3
• Standard InChI Key: KFBOUJZFFJDYTA-UHFFFAOYSA-N
• SMILES: CNC1=CC=CC=C1[N+](=O)[O-]
• Canonical SMILES: CNC1=CC=CC=C1[N+](=O)[O-]
• Melting Point: 38.0 °C

Introduction

What is N-Methyl-2-nitroaniline?

N-Methyl-2-nitroaniline is a chemical compound with the molecular formula C7H8N2O2 and a molecular weight of 152.15 g/mol. It is also referred to as 2-Nitro-N-methylaniline and has the Chemical Abstracts Service (CAS) number 612-28-2. N-Methyl-2-nitroaniline is a solvatochromic dye.

Synonyms

Some synonyms for N-Methyl-2-nitroaniline include:

• NSC 86672

• Telmisartan Impurity V

• 2-Nitro-N-methylaniline

• 1-METHYL-2-NITROANILINE

• n-methyl-o-nitro-anilin

• N-METHYL-O-NITROANILINE

• Telmisartan Impurity 14

• o-Nitro-N-methyl aniline

• 2-METHYLAMINONITROBENZENE

Uses

N-Methyl-2-nitroaniline has several uses in scientific research:

• Determination of the polarities of ionic liquids using the Kamlet-Taft empirical polarity scales.

• Characterization of the octadecyl-derivatized silica stationary phase and the corresponding mobile phases used in reversed-phase liquid chromatography.

• As a precursor in the synthesis of N1-methyl-o-Phenylenediamine.

Safety and Handling

N-Methyl-2-nitroaniline is a toxic substance and should be handled with care:

• GHS Statements:

  • H301: Toxic if swallowed

  • H311: Toxic in contact with skin

  • H331: Toxic if inhaled

  • H373: May cause damage to organs through prolonged or repeated exposure

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray

  • P264b: Wash thoroughly after handling

  • P270: Do not eat, drink, or smoke when using this product

  • P271: Use only outdoors or in a well-ventilated area

  • P280: Wear protective gloves/protective clothing/eye protection/face protection

  • P301+P310: If swallowed: Immediately call a poison center or doctor

  • P302+P352: If on skin: Wash with plenty of water

  • P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing

  • P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

  • P311: Call a poison center or doctor

  • P312: Call a poison center or doctor if you feel unwell

  • P330: Rinse mouth

  • P332+P313: If skin irritation occurs: Get medical advice/attention

  • P361: Take off immediately all contaminated clothing

  • P363: Wash contaminated clothing before reuse

  • P501c: Dispose of contents/container in accordance with local/regional/national/international regulations

Environmental Fate

N-methyl-p-nitroaniline (MNA) is found as an ingredient in insensitive munitions (IM) compounds, where it acts as a plasticizer to reduce unwanted detonations. Anaerobic sludge can transform MNA to MPD ( -phenylenediamine), which reduces the cytotoxicity of the parent pollutant. MPD can be further removed through extensive polymerization.